Cas no 1805150-90-6 (Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate)

• Product Name: Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate
• CAS No: 1805150-90-6
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4895101
• Update Time: 2025-06-29

Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)3-5-2-6(10(12)13)15-7(4-11)9(5)14/h2,10H,3-4H2,1H3
• InChI Key： XUXXFQQHHUMBGN-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC(C(F)F)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate

Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1805150-90-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1805150-90-6) is a highly valuable intermediate in the field of pharmaceutical synthesis, playing a crucial role in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate encompasses several key functional groups, including a bromomethyl moiety, a difluoromethyl group, and an iodopyridine core. These features make it an exceptionally versatile building block for constructing complex molecular architectures. The presence of both bromine and iodine atoms provides multiple points for further functionalization, enabling chemists to tailor the compound for specific pharmacological targets.

In recent years, the demand for high-quality intermediates like Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate has surged, driven by advancements in synthetic methodologies and the increasing complexity of drug molecules. Pharmaceutical companies and research institutions are continually seeking innovative ways to streamline their synthetic routes, and this compound has emerged as a cornerstone in many of these efforts.

The utility of Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate is further highlighted by its application in the synthesis of bioactive molecules. For instance, it has been widely used in the preparation of kinase inhibitors, which are critical in treating various diseases, including cancer and inflammatory disorders. The bromomethyl group allows for easy introduction of alcohols or amines, while the difluoromethyl group can enhance metabolic stability and binding affinity to biological targets.

Recent studies have demonstrated the efficacy of derivatives of Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate in modulating signaling pathways associated with diseases such as Alzheimer's and Parkinson's. Researchers have leveraged its structural framework to develop molecules that exhibit potent activity against specific enzymes or receptors. These findings underscore the importance of this compound as a scaffold for drug development.

The synthesis of Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards.

The growing interest in fluorinated compounds has also contributed to the prominence of Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate. Fluoroalkyl groups are known to improve pharmacokinetic properties, such as bioavailability and half-life, making them highly desirable in drug design. The presence of a difluoromethyl group in this compound not only enhances its utility but also aligns it with current trends in medicinal chemistry.

In conclusion, Methyl 2-(bromomethyl)-6-(difluoromethyl)-3-iodopyridine-4-acetate (CAS No. 1805150-90-6) is a multifaceted intermediate with significant implications for pharmaceutical research and development. Its unique structural attributes and broad applicability make it an indispensable tool for chemists striving to create innovative therapeutic solutions. As research continues to uncover new applications for this compound, its importance is expected to grow even further.